Cas no 1227509-31-0 (4-Fluoro-2-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-2-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1227509-31-0
• MF: C₆H₂F₄IN
• MW: 290.984867572784
• CID: 4688991
• Update Time: 2025-11-05

4-Fluoro-2-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-iodo-5-(trifluoromethyl)pyridine
• FCH1344905
• 4-Fluoro-2-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2F4IN/c7-4-1-5(11)12-2-3(4)6(8,9)10/h1-2H
• InChI Key： ARFULSMUOTYDAH-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 12.9

Additional information on 4-Fluoro-2-iodo-5-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Fluoro-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1227509-31-0)

4-Fluoro-2-iodo-5-(trifluoromethyl)pyridine (CAS No. 1227509-31-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogen-substituted pyridine structure, serves as a critical intermediate in the synthesis of advanced small-molecule drugs and crop protection agents. Its molecular formula, C₆H₂F₄IN, combines fluorine, iodine, and a trifluoromethyl group, offering exceptional reactivity for cross-coupling reactions and nucleophilic substitutions.

The growing demand for 4-Fluoro-2-iodo-5-(trifluoromethyl)pyridine is driven by its versatility in medicinal chemistry, particularly in the development of targeted therapies for oncology and central nervous system (CNS) disorders. Researchers frequently search for "fluorinated pyridine applications" or "iodopyridine synthesis" to explore its role in drug discovery pipelines. Recent studies highlight its utility in constructing kinase inhibitors and PET radiotracers, aligning with trends in precision medicine and theranostics.

In agrochemicals, this compound's trifluoromethyl group enhances the bioactivity of pesticide formulations, addressing global concerns about crop resistance and sustainable farming. Keywords like "trifluoromethylpyridine herbicides" and "halogenated pyridine intermediates" reflect its relevance in green chemistry initiatives. Its stability under harsh reaction conditions makes it ideal for scale-up processes, a topic frequently queried in process chemistry forums.

From a synthetic perspective, CAS No. 1227509-31-0 is pivotal for Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of aryl/heteroaryl motifs into complex molecules. Laboratories often investigate "iodopyridine handling precautions" or "fluoropyridine storage guidelines" to ensure safe usage. The compound's 13C NMR and 19F NMR spectra (δ ~150 ppm for CF₃) are well-documented, aiding in structural verification workflows.

Emerging applications include its use in material science, such as designing OLED emitters and liquid crystals, where its electron-withdrawing properties modulate optoelectronic performance. Searches for "fluoropyridines in OLEDs" or "high-refractive-index materials" underscore its interdisciplinary value. Regulatory-compliant synthesis routes (e.g., avoiding heavy metal catalysts) are also trending topics in patent literature.

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